3-((4-methoxyphenyl)thio)-N-(7-methylbenzo[1,2-d:4,3-d']bis(thiazole)-2-yl)propanamide

• IUPAC Name: 3-(4-methoxyphenyl)sulfanyl-N-(7-methyl-[1,3]thiazolo[4,5-g][1,3]benzothiazol-2-yl)propanamide
• InChI: InChI=1S/C19H17N3O2S3/c1-11-20-14-7-8-15-18(17(14)26-11)27-19(21-15)22-16(23)9-10-25-13-5-3-12(24-2)4-6-13/h3-8H,9-10H2,1-2H3,(H,21,22,23)
• InChI Key: UNIMHCJPUNSXJM-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(S1)C3=C(C=C2)N=C(S3)NC(=O)CCSC4=CC=C(C=C4)OC
• Molecular Formula: C19H17N3O2S3
• Molecular Weight: 415.6 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a methoxyphenyl group, a thioether linkage, and a bis(thiazole) moiety. These functional groups could potentially confer interesting chemical and physical properties to the molecule.

Molecular Structure Analysis

The molecular structure of this compound, based on its name, would be quite complex. It would include a methoxyphenyl group (a benzene ring with a methoxy substituent), linked via a sulfur atom to a propyl group (a three-carbon chain), which is in turn attached to a bis(thiazole) moiety (a structure containing two thiazole rings). The exact three-dimensional structure would depend on the specific spatial arrangement of these groups.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the thiazole rings, the thioether linkage, and the methoxyphenyl group. Thiazoles are aromatic and can participate in electrophilic substitution reactions. The sulfur atom in the thioether linkage might be susceptible to oxidation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the methoxy group could increase its solubility in organic solvents, while the thiazole rings could contribute to its stability and rigidity.

Mechanism of Action

Without specific information about the intended use or biological activity of this compound, it’s difficult to predict its mechanism of action. If it’s intended for use as a drug, its mechanism would depend on its interactions with biological targets.

Safety and Hazards

Without specific data, it’s difficult to assess the safety and hazards associated with this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The potential applications and future directions for this compound would depend on its physical and chemical properties, as well as its biological activity (if any). It could potentially be of interest in fields such as medicinal chemistry, materials science, or chemical biology.